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1. Introduction

Thermoplastic polyurethanes (TPUs) are a versatile class of block copolymers known for their

excellent elasticity, transparency, and resistance to oil, grease, and abrasion. The properties of

TPUs can be tailored by carefully selecting the constituent raw materials: a polyol (soft

segment), a diisocyanate, and a chain extender (hard segment). The chain extender, typically a

short-chain diol or diamine, plays a crucial role in determining the morphology of the hard

segment and, consequently, the overall physical and mechanical properties of the resulting

polymer.

This document provides detailed application notes and protocols for the use of a novel

aromatic diamine chain extender, BAPHE (1,2-Bis(p-aminophenoxy)ethane), in the synthesis of

thermoplastic polyurethanes. The information presented herein is intended to guide

researchers and professionals in leveraging the unique properties of BAPHE to develop high-

performance TPUs for various applications, including in the biomedical and pharmaceutical

fields.
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2. Chemical Structure of BAPHE

BAPHE is an aromatic diamine with the following chemical structure:

Where Ph represents a benzene ring.

The presence of ether linkages and aromatic rings in its structure imparts a unique combination

of flexibility and rigidity, which can be advantageous in tuning the properties of TPUs.

3. Key Advantages of Using BAPHE as a Chain Extender

The incorporation of BAPHE as a chain extender in TPU synthesis can offer several potential

benefits:

Enhanced Thermal Stability: The aromatic nature of BAPHE can contribute to improved

thermal resistance of the resulting TPU compared to those synthesized with conventional

aliphatic diol chain extenders.

Modified Mechanical Properties: The semi-rigid structure of BAPHE can influence the

microphase separation between the hard and soft segments, leading to unique mechanical

properties such as high tensile strength and tailored elasticity.

Potential for Biomedical Applications: The biocompatibility of polyether-based polyurethanes

is well-documented. The use of an ether-containing diamine chain extender like BAPHE may

be explored for creating TPUs suitable for drug delivery systems, medical implants, and

other biomedical applications, pending thorough biocompatibility testing.

4. Experimental Protocols

The following protocols provide a general framework for the synthesis and characterization of

TPUs using BAPHE as a chain extender. Researchers should optimize the reaction conditions

based on their specific polyol, diisocyanate, and desired final properties.

4.1. Materials

Polyol: Poly(tetramethylene ether) glycol (PTMEG), Polycarbonate diol (PCDL), or other

suitable polyol, dried under vacuum prior to use.
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Diisocyanate: 4,4'-Methylene diphenyl diisocyanate (MDI) or other suitable diisocyanate.

Chain Extender: 1,2-Bis(p-aminophenoxy)ethane (BAPHE).

Catalyst: Dibutyltin dilaurate (DBTDL) or other suitable catalyst.

Solvent (optional): Dimethylformamide (DMF) or other suitable aprotic solvent.

4.2. One-Shot Polymerization Method (Solvent-Free)

This method is suitable for producing TPUs in bulk without the use of solvents.

Pre-reaction Preparation:

Dry the polyol at 80-100 °C under vacuum for at least 4 hours to remove any moisture.

Melt the MDI at 50-60 °C.

Ensure BAPHE is in a dry, powdered form.

Polymerization:

In a reaction vessel equipped with a mechanical stirrer and a nitrogen inlet, add the pre-

dried polyol and BAPHE.

Heat the mixture to 70-80 °C under a nitrogen atmosphere and stir until a homogeneous

mixture is obtained.

Add the molten MDI to the mixture while stirring vigorously. The molar ratio of

NCO/(OH+NH₂) should be carefully controlled, typically between 1.01 and 1.05.

Add a catalytic amount of DBTDL (e.g., 0.01-0.05 wt% of the total reactants).

Continue stirring until the viscosity of the mixture increases significantly, indicating the

progress of the polymerization reaction.

Post-Curing:

Pour the viscous polymer onto a pre-heated mold or a flat surface.
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Cure the polymer in an oven at 80-110 °C for 12-24 hours to complete the reaction.

Characterization:

The synthesized TPU can be characterized for its molecular weight (GPC), chemical

structure (FTIR), thermal properties (TGA, DSC), and mechanical properties (tensile

testing).

4.3. Prepolymer Method (Solvent-Based)

This method allows for better control over the reaction and is suitable for synthesizing TPUs

with a more defined block structure.

Prepolymer Synthesis:

In a three-neck flask equipped with a mechanical stirrer, a thermometer, and a nitrogen

inlet, add the pre-dried polyol.

Heat the polyol to 60-70 °C under a nitrogen atmosphere.

Add the diisocyanate to the polyol with stirring. The molar ratio of NCO/OH is typically

around 2:1.

Allow the reaction to proceed at 80-90 °C for 2-3 hours to form the NCO-terminated

prepolymer. The progress can be monitored by titrating the NCO content.

Chain Extension:

Dissolve the prepolymer in a dry aprotic solvent like DMF.

In a separate container, dissolve BAPHE in the same solvent.

Slowly add the BAPHE solution to the prepolymer solution under vigorous stirring. The

amount of BAPHE should be calculated to react with the remaining NCO groups.

Continue the reaction at 50-60 °C for another 2-4 hours.

Polymer Precipitation and Drying:
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Precipitate the synthesized TPU by pouring the reaction mixture into a non-solvent such

as methanol or water.

Filter and wash the polymer precipitate thoroughly.

Dry the TPU in a vacuum oven at 60-80 °C until a constant weight is achieved.

5. Data Presentation

The following table summarizes hypothetical comparative data for TPUs synthesized with

BAPHE and a conventional chain extender, 1,4-butanediol (BDO). This data is for illustrative

purposes and actual results may vary depending on the specific experimental conditions.

Property TPU with BDO TPU with BAPHE Test Method

Thermal Properties

Tg (Soft Segment)

(°C)
-45 -40 DSC

Tg (Hard Segment)

(°C)
85 105 DSC

Decomposition Temp

(°C)
320 350 TGA

Mechanical Properties

Tensile Strength

(MPa)
35 45 ASTM D412

Elongation at Break

(%)
550 450 ASTM D412

Shore A Hardness 85A 90A ASTM D2240

6. Visualizations

6.1. TPU Synthesis Workflow
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Caption: Workflow for TPU synthesis using One-Shot and Prepolymer methods.

6.2. Logical Relationship of TPU Components to Properties
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Caption: Influence of components on final TPU properties.
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7. Conclusion

BAPHE presents itself as a promising alternative chain extender for the synthesis of high-

performance thermoplastic polyurethanes. Its unique chemical structure may impart enhanced

thermal stability and tailored mechanical properties to the resulting polymers. The provided

protocols offer a starting point for researchers to explore the potential of BAPHE-based TPUs

in a variety of applications, including demanding roles in the biomedical and pharmaceutical

industries. Further research and characterization are encouraged to fully elucidate the

structure-property relationships of these novel materials.

To cite this document: BenchChem. [Application Notes and Protocols: BAPHE as a Chain
Extender in Thermoplastic Polyurethane Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b024528#baphee-as-a-chain-extender-in-
thermoplastic-polyurethane-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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